4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]-N-(2-phenylpropyl)benzamide

• IUPAC Name: 4-(3-morpholin-4-ylpyrazin-2-yl)oxy-N-(2-phenylpropyl)benzamide
• InChI: InChI=1S/C24H26N4O3/c1-18(19-5-3-2-4-6-19)17-27-23(29)20-7-9-21(10-8-20)31-24-22(25-11-12-26-24)28-13-15-30-16-14-28/h2-12,18H,13-17H2,1H3,(H,27,29)
• InChI Key: KXYDIHFDONYARW-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(C=C1)OC2=NC=CN=C2N3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide, pyrazine, and morpholine moieties would give this compound specific structural characteristics.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its specific structure and the conditions under which it is stored or used. For example, the benzamide group could potentially undergo hydrolysis under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its specific structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and storage procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing any side effects.